Cas no 2034466-18-5 (5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide)

• Product Name: 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034466-18-5
• MF: C₁₆H₁₆ClN₅O₃S
• MW: 393.847940444946
• CID: 5995423
• PubChem ID: 122162768
• Update Time: 2025-08-05

5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide
• F6573-2012
• AKOS032469365
• 5-chloro-2-methoxy-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)benzenesulfonamide
• 2034466-18-5
• 5-chloro-2-methoxy-N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide
• 5-chloro-2-methoxy-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]benzenesulfonamide

• Inchi： 1S/C16H16ClN5O3S/c1-22-10-11(8-20-22)16-13(18-5-6-19-16)9-21-26(23,24)15-7-12(17)3-4-14(15)25-2/h3-8,10,21H,9H2,1-2H3
• InChI Key： XKPWJCSCELZZTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(NCC1C(C2C=NN(C)C=2)=NC=CN=1)(=O)=O)OC

Computed Properties

• Exact Mass: 393.0662383g/mol
• Monoisotopic Mass: 393.0662383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 107Ų

Additional information on 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide (CAS No. 2034466-18-5)

5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide (CAS No. 2034466-18-5) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyrazine core with a pyrazole substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both chloro and methoxy functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide due to its potential as a kinase inhibitor or enzyme modulator. These properties align with current trends in precision medicine, where targeted therapies are increasingly sought after. Additionally, the compound's heterocyclic framework is a focal point for studies on structure-activity relationships (SAR), a hot topic in computational chemistry and AI-driven drug design.

The synthesis of CAS No. 2034466-18-5 involves multi-step organic reactions, including sulfonylation and N-alkylation, which are well-documented in peer-reviewed literature. Its pyrazine-pyrazole hybrid structure is notable for its stability under physiological conditions, a critical factor for bioavailability in drug development. This characteristic has led to its inclusion in high-throughput screening (HTS) libraries, addressing the growing need for novel bioactive molecules in oncology and immunology research.

From an industrial perspective, 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide is also explored for its potential in agrochemical formulations. Its chlorinated aromatic moiety may contribute to pesticidal or herbicidal activity, aligning with the global push for sustainable crop protection solutions. Regulatory agencies emphasize the importance of such compounds meeting environmental safety standards, a key concern for manufacturers and researchers alike.

Analytical characterization of this compound typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control protocols, particularly for pharmaceutical-grade materials. The compound's CAS registry number (2034466-18-5) serves as a unique identifier in global chemical databases, facilitating collaboration across academic and industrial sectors.

In summary, 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide represents a compelling case study in modern chemical innovation. Its dual applicability in life sciences and agriculture underscores the interdisciplinary nature of contemporary research. As the scientific community continues to explore heterocyclic sulfonamides, this compound is poised to remain a subject of intensive investigation, offering answers to pressing challenges in health and sustainability.